Cas no 1605299-29-3 (tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate)

tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate structure
1605299-29-3 structure
Product Name:tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate
CAS No:1605299-29-3
MF:C23H41BN4O4
MW:448.407046079636
CID:2137349
Update Time:2023-11-19

tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate
    • CID 101043120
    • 1-Piperazinecarboxylic acid, 4-[2,2-dimethyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C23H41BN4O4/c1-20(2,3)30-19(29)27-12-10-26(11-13-27)16-21(4,5)17-28-15-18(14-25-28)24-31-22(6,7)23(8,9)32-24/h14-15H,10-13,16-17H2,1-9H3
    • InChI Key: VDSYXAZXWYTZOY-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)CC(C)(C)CN2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 655
  • Topological Polar Surface Area: 69.1

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 547.5±50.0 °C(Predicted)
  • pka: 7.12±0.10(Predicted)
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